2-(1,4-dioxepan-6-yl)ethan-1-amine
Overview
Description
2-(1,4-dioxepan-6-yl)ethan-1-amine is an organic compound belonging to the class of amines. It has a CAS Number of 1849364-73-3 and a molecular weight of 145.2 .
Molecular Structure Analysis
The molecular formula of 2-(1,4-dioxepan-6-yl)ethan-1-amine is C7H15NO2 . The structure includes a seven-membered dioxepane ring attached to an ethan-1-amine group .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(1,4-dioxepan-6-yl)ethan-1-amine involves the reaction of 1,4-dioxepane with ethylene oxide followed by reduction of the resulting epoxide to form the desired amine.", "Starting Materials": [ "1,4-dioxepane", "ethylene oxide", "sodium borohydride", "hydrochloric acid", "sodium hydroxide", "water" ], "Reaction": [ "1. Add 1,4-dioxepane to a reaction flask.", "2. Add ethylene oxide to the reaction flask and heat the mixture to 80-100°C for 24 hours.", "3. Cool the reaction mixture and add a solution of sodium borohydride in water.", "4. Add hydrochloric acid dropwise to the reaction mixture until the pH is acidic.", "5. Extract the product with dichloromethane and wash with water.", "6. Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the amine product.", "7. Dissolve the amine product in water and adjust the pH to basic using sodium hydroxide.", "8. Extract the product with dichloromethane and wash with water.", "9. Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the pure amine product." ] } | |
CAS RN |
1849364-73-3 |
Product Name |
2-(1,4-dioxepan-6-yl)ethan-1-amine |
Molecular Formula |
C7H15NO2 |
Molecular Weight |
145.2 |
Purity |
95 |
Origin of Product |
United States |
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